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Compound of Interest

Compound Name: Methyl penta-2,4-dienoate

cat. No.: BO75137

Chemical Identification and Properties

Methyl 2,4-pentadienoate is a colorless liquid with a fruity odor.[1] It is primarily utilized as a
versatile building block in organic synthesis.[1][2] Its structure, featuring a conjugated diene
system and an ester group, makes it an important intermediate in the production of various
chemicals, including those for the pharmaceutical, agrochemical, and fragrance industries.[1][2]

Table 1: Chemical Identifiers for CAS 1515-75-9
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Identifier Value
CAS Number 1515-75-9
IUPAC Name methyl (2E)-penta-2,4-dienoate[1]

Molecular Formula

CeHsO2[1][2][3]

Molecular Weight

112.13 g/mol [1]

Synonyms

1,3-BUTADIENE-1-CARBOXYLIC ACID
METHYL ESTER, (E)-Methyl 2,4-
Pentadienoate, 1-(Methoxycarbonyl)-1,3-
butadiene, Methyl 1,3-butadiene-1-
carboxylate[1][2]

InChl

INChI=1S/C6H802/c1-3-4-5-6(7)8-2/h3-
5H,1H2,2H3/b5-4+[1]

InChlKey

LIDLNNZTQJVBNJ-SNAWJICMRSA-N[1]

Canonical SMILES

COC(=0)C=CC=C[1]

Table 2: Physicochemical Properties of Methyl 2,4-pentadienoate

Property Value

Boiling Point 135.2°C at 760 mmHg|[2]
Density 0.936 g/cm?3[2]

Flash Point 46.4°C[2]

Refractive Index (n20/D) 1.484[2]

Vapor Pressure

7.8 mmHg at 25°C[2]

LogP 0.90160[2]
Polar Surface Area 26.3 A?[1]
Synthesis and Reactivity
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Methyl 2,4-pentadienoate is a key substrate in various organic reactions, primarily due to its
nature as an electron-poor diene. This characteristic allows it to readily participate in
cycloaddition reactions to form carbocyclic and heterocyclic compounds.[4]

Synthetic Routes

Two primary methods for the preparation of Methyl 2,4-pentadienoate are the Wittig reaction
and the Horner-Wadsworth-Emmons (HWE) reaction.[4] These olefination strategies are
fundamental in creating carbon-carbon double bonds.

Experimental Protocol: Synthesis via Wittig Reaction

A common synthesis protocol involves the Wittig alkenation of acrolein with
(methoxycarbonylmethylene)triphenylphosphorane.[4]

o Preparation of the Ylide: (Methoxycarbonylmethylene)triphenylphosphorane is prepared from
methyl bromoacetate and triphenylphosphine, followed by deprotonation with a suitable
base.

» Wittig Reaction: The phosphorane ylide is then reacted with acrolein in an appropriate
solvent (e.g., dichloromethane or tetrahydrofuran).

o Workup and Purification: The reaction mixture is typically subjected to aqueous workup to
remove byproducts. The crude product is then purified by distillation or column
chromatography to yield Methyl 2,4-pentadienoate.

Diagram 1: Wittig Reaction Workflow for Methyl 2,4-pentadienoate Synthesis.
Key Chemical Reactions

Methyl 2,4-pentadienoate is a versatile reagent in several important organic reactions:

» Aza-Morita-Baylis-Hillman Reaction: It undergoes this reaction with aldimines in the
presence of a nucleophilic catalyst like 3-hydroxyquinuclidine.[4]

o Diels-Alder Reactions: As an electron-poor diene, it participates in [4+2] cycloaddition
reactions with various dienophiles.
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» Metal-Promoted Cycloadditions: It is also used in metal-promoted [6+4] cycloadditions.[4]

Diagram 2: Key Reactivity Pathways of Methyl 2,4-pentadienoate.

Biological and Pharmacological Information

Extensive searches of scientific literature and chemical databases did not yield significant
information on the specific biological or pharmacological activity of Methyl 2,4-pentadienoate
(CAS 1515-75-9). While some complex derivatives containing the pentadienoate scaffold have
been investigated for potential antitumor and cytotoxic properties, these activities are attributed
to the other functional groups in those molecules and cannot be directly extrapolated to Methyl
2,4-pentadienoate.

Therefore, this compound is primarily of interest for its role in chemical synthesis rather than as
a bioactive agent.

Safety and Handling

Methyl 2,4-pentadienoate is classified as a flammable liquid and is an irritant to the skin, eyes,
and respiratory system.[1] Standard laboratory safety precautions should be followed when
handling this compound, including the use of personal protective equipment such as gloves,
safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or under a
fume hood.

Table 3: GHS Hazard Information for Methyl 2,4-pentadienoate

Hazard Statement Description

H226 Flammable liquid and vapor[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H335 May cause respiratory irritation[1]
Conclusion

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://unige.iris.cineca.it/handle/11567/216224
https://pubmed.ncbi.nlm.nih.gov/1156402/
https://pubmed.ncbi.nlm.nih.gov/1156402/
https://pubmed.ncbi.nlm.nih.gov/1156402/
https://pubmed.ncbi.nlm.nih.gov/1156402/
https://pubmed.ncbi.nlm.nih.gov/1156402/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl 2,4-pentadienoate (CAS 1515-75-9) is a valuable and versatile chemical intermediate
with well-defined physicochemical properties and synthetic applications. Its utility in organic
synthesis, particularly in cycloaddition and olefination reactions, is well-documented. For
researchers and professionals in drug development, this compound may serve as a useful
starting material for the synthesis of more complex molecules. However, based on currently
available information, it does not possess direct biological or pharmacological activity that
would warrant its investigation as a therapeutic agent. Future studies may uncover novel
applications, but its current role remains firmly in the realm of synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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